4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid

• CAS No.: 2731009-38-2
• Molecular Formula: C10H14O5
• Molecular Weight: 214.21 g/mol
• IUPAC Name: 4-ethoxycarbonyl-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid
• InChI: InChI=1S/C10H14O5/c1-3-14-8(13)10-4-9(2,5-10)15-6(10)7(11)12/h6H,3-5H2,1-2H3,(H,11,12)
• InChI Key: IVQDKFFARATCQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C12CC(C1)(OC2C(=O)O)C

Description

This compound belongs to the class of bicyclo[2.1.1]hexane derivatives, characterized by a strained bridged bicyclic framework. The structure includes:

• A 2-oxabicyclo[2.1.1]hexane core, which imparts rigidity and stereochemical constraints.
• Substituents: 1-methyl, 4-ethoxycarbonyl, and 3-carboxylic acid groups.

Biological Activity

4-(Ethoxycarbonyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid is a bicyclic compound with potential applications in medicinal chemistry. Its unique structure may confer specific biological activities, making it a subject of interest for researchers investigating novel therapeutic agents.

• Molecular Formula : C9H12O5
• Molecular Weight : 200.19 g/mol
• CAS Number : 2230807-41-5
• IUPAC Name : 4-(ethoxycarbonyl)-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid
• SMILES : CCOC(=O)C12CC(C1)(OC2)C(=O)O

Biological Activity Overview

The biological activity of 4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid has not been extensively documented in scientific literature, indicating a gap in available research data. However, its structural features suggest potential interactions with biological targets.

• Enzyme Inhibition : Compounds with similar bicyclic structures have been studied for their ability to inhibit enzymes involved in metabolic pathways.
• Antioxidant Activity : The presence of carboxylic acid groups may contribute to antioxidant properties, which can protect cells from oxidative stress.
• Antimicrobial Properties : Bicyclic compounds often exhibit antimicrobial activity, which could be explored further for therapeutic applications.

Research Findings and Case Studies

Currently, there is a lack of specific case studies or detailed research findings directly related to the biological activity of this compound. The absence of literature data suggests that further investigation is necessary to elucidate its pharmacological properties.

Comparative Analysis with Related Compounds

To understand the potential biological activity of 4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid, it is useful to compare it with structurally related compounds.

Compound Name	Molecular Formula	Biological Activity
4-(Ethoxycarbonyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid	C9H12O5	Limited data available
Ethyl 1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate	C9H14O3	Antimicrobial properties reported
4-Methyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid	C7H10O3	Potential enzyme inhibition

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Molecular Properties

The table below compares key structural analogs based on substituents, molecular formulas, and physicochemical properties:

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Features
Target: 4-(Ethoxycarbonyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid	C₁₀H₁₄O₅ (inferred)	~214.21 (calc.)	Not available	Ethoxycarbonyl (bulkier substituent), carboxylic acid at C3
4-Methoxycarbonyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid	C₈H₁₀O₅	186.16	2377030-85-6	Methoxycarbonyl (smaller substituent), carboxylic acid at C1
1-Methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid	C₇H₁₀O₃ (inferred)	~142.15 (calc.)	2169582-80-1	Lacks ethoxycarbonyl; carboxylic acid at C4
4-Amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid hydrochloride	C₇H₁₂ClNO₃	193.63	Not available	Amino group replaces ethoxycarbonyl; hydrochloride salt enhances solubility

Key Observations:

• Acidity : The carboxylic acid at C3 (target) vs. C1 (methoxycarbonyl analog) may alter hydrogen-bonding interactions and pKa due to proximity to the oxygen bridge.
• Solubility: Hydrochloride salts (e.g., amino-substituted analog in ) exhibit improved aqueous solubility compared to free carboxylic acids .

b) Stability and Reactivity

• Ester Stability : Ethoxycarbonyl esters are generally more hydrolytically stable than methoxycarbonyl analogs due to slower nucleophilic attack on the larger alkyl group .
• Bicyclic Rigidity: The strained bicyclo[2.1.1]hexane core enhances thermal stability compared to monocyclic analogs (e.g., cyclohexane derivatives) .